![molecular formula C11H15N5O2 B4967436 N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea](/img/structure/B4967436.png)
N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea
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Overview
Description
N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea, also known as EFU, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas. EFU is a white to off-white powder that is soluble in organic solvents and has a molecular weight of 284.32 g/mol.
Scientific Research Applications
N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea has been studied for its potential applications in various areas of scientific research. One of the main areas of interest is its use as a herbicide. This compound has been shown to have selective herbicidal activity against broadleaf weeds and has been tested on various crops such as soybeans and corn. This compound has also been studied for its potential use as an insecticide, with promising results against several insect species.
Mechanism of Action
The mechanism of action of N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea is not fully understood, but it is believed to inhibit the activity of acetolactate synthase (ALS) in plants and insects. ALS is an enzyme that is essential for the biosynthesis of branched-chain amino acids, which are crucial for the growth and development of plants and insects. By inhibiting ALS, this compound disrupts the biosynthesis of these amino acids, leading to the death of the plant or insect.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity to mammals and has no known adverse effects on human health. However, it may have some effects on non-target organisms, such as beneficial insects and soil microorganisms. This compound has been shown to have a short half-life in the environment, which reduces its potential for accumulation and persistence.
Advantages and Limitations for Lab Experiments
N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea has several advantages for use in lab experiments. It is relatively easy to synthesize and has good solubility in organic solvents. This compound also has a well-defined chemical structure, which makes it easy to study its properties and interactions. However, this compound may not be suitable for certain experiments due to its herbicidal or insecticidal activity, which may interfere with the results.
Future Directions
There are several future directions for research on N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea. One area of interest is the development of new this compound derivatives with improved herbicidal or insecticidal activity. Another area of interest is the study of the environmental fate and transport of this compound, which can help to assess its potential impact on non-target organisms and ecosystems. Additionally, this compound may have potential applications in the field of medicine, such as in the development of new drugs or as a tool for studying biological processes.
Synthesis Methods
N-(5-ethyl-1-methyl-1H-1,2,4-triazol-3-yl)-N'-(2-furylmethyl)urea can be synthesized by reacting 5-ethyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid with 2-furylmethylamine and then converting the resulting intermediate into the final product using urea. The synthesis of this compound has been reported in several research articles and has been optimized for high yield and purity.
properties
IUPAC Name |
1-(5-ethyl-1-methyl-1,2,4-triazol-3-yl)-3-(furan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N5O2/c1-3-9-13-10(15-16(9)2)14-11(17)12-7-8-5-4-6-18-8/h4-6H,3,7H2,1-2H3,(H2,12,14,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZECTVNHRGOWRGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NN1C)NC(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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